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Introduction

Samarium-Cobalt (SmCo) magnets are a class of rare-earth permanent magnets renowned for
their exceptional performance at elevated temperatures, high resistance to corrosion, and
excellent thermal stability.[1][2][3] These characteristics make them indispensable in
demanding applications such as high-performance motors, generators, sensors, and actuators,
particularly within the aerospace, automotive, and industrial sectors.[4][5][6] This document
provides detailed application notes and protocols for researchers and engineers considering
SmCo magnets for high-temperature motor applications.

Key Characteristics of SmCo Magnets

SmCo magnets are primarily composed of samarium and cobalt and are categorized into two
main series: SmCo5 (1:5 series) and Sm2Co017 (2:17 series).[1][7]

e SmCo5: This series has a composition of one samarium atom to five cobalt atoms. They
offer good magnetic properties and can operate at temperatures up to 250°C.[1][8] SmCo5
magnets are also less brittle than their Sm2Co017 counterparts, making them easier to
machine into intricate shapes.[8]

e Sm2Co17: Composed of two samarium atoms to seventeen cobalt atoms, this series
exhibits superior magnetic performance and can withstand even higher temperatures,
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typically up to 350°C, with some specialized grades functioning at up to 550°C.[1][9]
Sm2Co17 is the more common choice for high-temperature motor applications due to its
higher magnetic strength and resistance to demagnetization.[8]

Key advantages of SmCo magnets in high-temperature motor applications include:

» High Operating Temperatures: SmCo magnets can operate effectively at temperatures where
other powerful magnets, like Neodymium (NdFeB) magnets, would suffer significant
performance degradation.[1][4][10] Standard NdFeB magnets typically have a maximum
operating temperature of around 80°C to 150°C, whereas SmCo magnets can function
reliably at 250°C to 350°C and even higher for specialized grades.[11][12]

o Excellent Thermal Stability: SmCo magnets have a low reversible temperature coefficient of
remanence (Br), meaning their magnetic output changes minimally with temperature
fluctuations.[1][13] This ensures consistent and predictable motor performance across a wide
temperature range. The temperature coefficient for SmCo is around -0.03% to -0.05% per
degree Celsius, compared to approximately -0.11% per degree Celsius for NdFeB magnets.
[13][14]

» High Coercivity: Coercivity is a measure of a material's resistance to demagnetization. SmCo
magnets possess high intrinsic coercivity, which allows them to maintain their magnetic
properties in the presence of strong external magnetic fields and at elevated temperatures.
[2][11]

o Corrosion Resistance: Unlike NdFeB magnets, which are prone to oxidation and require
protective coatings, SmCo magnets exhibit excellent resistance to corrosion and oxidation.
[3][6][11] This makes them suitable for use in harsh operating environments without the need
for additional surface treatments.

Data Presentation: Comparative Properties of
Permanent Magnets

The following tables summarize the key quantitative data for different permanent magnet types,
highlighting the advantages of SmCo magnets in high-temperature applications.

Table 1: General Comparison of Permanent Magnet Properties
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Samarium Neodymium . Ferrite
Property Alnico .
Cobalt (SmCo) (NdFeB) (Ceramic)
Max. Energy
Product (BH)max 20 - 32[5] 35 - 52[5] 5-10 3-5
(MGOe)
Max. Operating
250 - 350[5][15] 80 - 200[5] 450 - 550[10] 250[16]
Temperature (°C)
Curie
700 - 800[3] 310 - 370[10] 700 - 850 450
Temperature (°C)
Reversible Temp.
o -0.03 to -0.05[1]
Coefficient of Br 3] -0.11[14] -0.02 -0.2
(%/°C)
_ Moderate
Corrosion )
] Excellent[5] (requires Excellent Excellent
Resistance _
coating)[5]
Table 2: Properties of Common SmCo Magnet Grades
. Max. Energy
Coercive Max.
Remanence . Product .
Grade Force (Hci) Operating
(Br) (kG) (BH)max
(kOe) Temp. (°C)
(MGOe)
SmCo 18 8.5-9.2 15-20 16 - 19 250
SmCo 22 9.0-10.0 20-28 20-23 300
SmCo 26 10.0-10.8 15-25 24 -28 300
SmCo 30 10.6-11.2 17 - 25 28 -31 350
EEC 24-T400 10[9] >18 22-25 400[9]
EEC 20-T500 9.2[9] >15 18-21 500[9]
EEC 18-T550 8.7[9] >15 16 - 19 550[9]
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Experimental Protocols

Protocol 1: Measurement of Magnetic Properties at Elevated Temperatures

This protocol outlines the procedure for characterizing the magnetic properties of SmCo
magnets at various temperatures using a Vibrating Sample Magnetometer (VSM) or a Pulsed
Field Magnetometer (PFM) equipped with a high-temperature sample holder.

Objective: To determine the remanence (Br), coercivity (Hci), and maximum energy product
((BH)max) of SmCo magnets as a function of temperature.

Materials and Equipment:

Vibrating Sample Magnetometer (VSM) or Pulsed Field Magnetometer (PFM)

High-temperature furnace or sample holder compatible with the magnetometer

Thermocouple and temperature controller

SmCo magnet sample of known dimensions

Non-magnetic sample holder

Procedure:

o Sample Preparation: Secure the SmCo magnet sample in the non-magnetic sample holder.
Ensure the sample is properly centered.

e Initial Measurement at Room Temperature:

o

Place the sample in the magnetometer.

[¢]

Apply a saturating magnetic field to fully magnetize the sample.

[¢]

Measure the complete hysteresis loop (B-H or M-H curve) of the sample.

o

From the hysteresis loop, determine the values of Br, Hci, and (BH)max at room
temperature.
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e High-Temperature Measurements:

o

Set the desired temperature using the temperature controller.

[¢]

Allow the sample to reach thermal equilibrium at the set temperature.

[¢]

Repeat the hysteresis loop measurement as described in step 2.

[e]

Record the values of Br, Hci, and (BH)max at the elevated temperature.

e Incremental Temperature Testing: Repeat step 3 for a range of temperatures relevant to the
intended motor application (e.g., in 50°C increments up to the maximum expected operating
temperature).

o Data Analysis: Plot the measured magnetic properties (Br, Hci, (BH)max) as a function of
temperature to characterize the thermal performance of the magnet.

Protocol 2: Thermal Stability and Demagnetization Testing

This protocol describes a method to assess the irreversible and reversible magnetic losses of
SmCo magnets after exposure to elevated temperatures.

Objective: To quantify the extent of permanent demagnetization and reversible magnetic loss
after thermal cycling.

Materials and Equipment:

High-temperature oven with precise temperature control

Fluxmeter or Gaussmeter with a suitable probe

Helmholtz coils (for remagnetization, if necessary)

SmCo magnet sample

Procedure:
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« Initial Flux Measurement: At room temperature, measure the magnetic flux or magnetic field
at a specific point on the surface of the magnet sample. Record this as the initial value.

e Thermal Exposure:
o Place the magnet sample in the oven.
o Ramp up the temperature to the desired test temperature at a controlled rate.
o Hold the magnet at the test temperature for a specified duration (e.g., 1 hour).

» Hot Measurement (Optional): If the measurement setup allows, measure the magnetic flux
while the magnet is still at the elevated temperature. This will indicate the total magnetic loss
(reversible + irreversible).

e Cooling and Post-Exposure Measurement:

o Cool the magnet back to room temperature.

o Measure the magnetic flux again at the same point as in step 1.
 Calculation of Losses:

o lIrreversible Loss (%):[(Initial Flux - Post-Exposure Flux) / Initial Flux] * 100

o Reversible Loss (%):[(Post-Exposure Flux at Room Temp - Flux at Elevated Temp) / Initial
Flux] * 100

» Remagnetization and Recovery:

o If irreversible losses are observed, attempt to remagnetize the sample using the Helmholtz
coils.

o Measure the magnetic flux after remagnetization to determine if the initial magnetic
properties can be fully recovered.

Visualizations
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Caption: Workflow for selecting the appropriate SmCo magnet for a high-temperature motor

application.
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Caption: Experimental setup for high-temperature magnetic characterization of SmCo magnets.

Conclusion

SmCo magnets are a critical enabling technology for high-performance motors operating in
extreme temperature environments. Their superior thermal stability, high coercivity, and
excellent corrosion resistance provide a reliable solution where other permanent magnets may
fail.[1][2][3] By carefully selecting the appropriate SmCo grade and validating its performance
through rigorous high-temperature testing, engineers and researchers can design and build
robust and efficient motors for the most demanding applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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